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This guide provides a comprehensive comparison of theoretical models used to describe cold
collisions of Rubidium-87 (8’Rb) atoms, validated against experimental data. Understanding
these interactions is crucial for advancements in quantum computing, precision measurement,
and the development of novel quantum technologies. This document summarizes key
experimental findings and evaluates the performance of prominent theoretical frameworks in
predicting and explaining these phenomena.

Theoretical Models: An Overview

The behavior of ultracold 8’Rb atoms in collisions is primarily governed by the long-range van
der Waals interactions and the complex hyperfine structure of the colliding atoms. Two principal
theoretical models have proven highly effective in describing these interactions: Coupled-
Channel (CC) calculations and Multichannel Quantum Defect Theory (MQDT).

e Coupled-Channel (CC) Calculations: This is a highly accurate, ab initio method that solves
the time-independent Schrédinger equation for the colliding atoms. It considers all relevant
interactions, including the interatomic potential, hyperfine interactions, and the effect of
external magnetic fields. The accuracy of CC calculations is primarily limited by the precision
of the input interatomic potentials. For 8’Rb, these potentials have been refined over the
years by comparing theoretical predictions with experimental data, leading to a high degree

of accuracy.
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e Multichannel Quantum Defect Theory (MQDT): MQDT offers a more analytical and
computationally efficient approach. It separates the problem into two regions: a short-range
region where the interactions are complex and a long-range region where the potential is
well-known (typically a van der Waals potential). The complex short-range physics is
encapsulated in a set of energy-insensitive parameters. MQDT is particularly powerful for
analyzing series of bound states and resonances and for understanding the general features
of the scattering process without the need for extensive numerical calculations for every

energy and magnetic field.

Experimental Validation: Feshbach Resonances

Feshbach resonances are a key phenomenon in cold collisions, occurring when the energy of a
colliding atom pair in the continuum becomes resonant with a bound molecular state in a
different spin channel. These resonances allow for the precise tuning of the scattering length, a
crucial parameter that governs the strength of the interaction. The precise location of these
resonances provides a stringent test for theoretical models.

Data Presentation: Feshbach Resonance Locations

The following table presents a comparison of experimentally measured Feshbach resonance
locations in 8Rb with theoretical predictions obtained from coupled-channel calculations. The
data is compiled from the work of Marte et al. (2002)[1][2][3][4]-
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Experimental

e G B_exp (G)I2I[2] Theoretical B_th Relative Difference
4] (G)[1] (%)
1,-1) + 1,-1) 9.77
1,-1) + 1, 0) 155.04
1,1) + 1,-1) 162.77
1,1)+ 1, 0) 176.33
1,1) + 1,1) 1007.40
2,-2) + 2,-2) 406.23
2,-1) + 2,-2) 499.9
2,0) + 2,-2) 593.4
2,1) + 2,-2) 685.43
2,2)+ 2,-2) 776.2
2,-1) + 2,-1) 632.45
2,0) + 2,-1) 719.5
2,1) + 2,-1) 805.9
2,2) + 2,-1) 891.1
2,0)+ 2,0) 831.3
2,1)+ 2,0) 911.74
2,2)+ 2,0) 990.7
2,1)+ 2,1) 978.55
2,2)+ 2, 1) 1054.4
2,2)+ 2,2) 1176.3

Note: The excellent agreement between the experimental and theoretical values, with relative
differences well below 0.1%, demonstrates the high accuracy of the coupled-channel model
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when using a refined interatomic potential for 8’Rb.

Experimental Protocol: Feshbach Resonance
Spectroscopy

The experimental determination of Feshbach resonances in ultracold 8’Rb typically involves the
following steps[1][4]:

Atom Trapping and Cooling: 8’Rb atoms are first captured and cooled in a magneto-optical
trap (MOT).

o Transfer to a Magnetic or Optical Trap: The pre-cooled atoms are then transferred to a
conservative trap, such as a loffe-Pritchard magnetic trap or an optical dipole trap, to achieve
higher densities and lower temperatures through evaporative cooling.

o State Preparation: The atoms are prepared in specific hyperfine states (the "entrance
channel") using radio-frequency or microwave fields.

« Application of a Homogeneous Magnetic Field: A precisely controlled, homogeneous
magnetic field is applied to the atomic cloud.

o Magnetic Field Scan and Atom Loss Detection: The magnetic field is scanned across a range
where Feshbach resonances are predicted to occur. At a resonance, the rate of inelastic
three-body recombination is significantly enhanced, leading to a measurable loss of atoms
from the trap. The magnetic field value at which the atom loss is maximal corresponds to the
position of the Feshbach resonance.

e Imaging: The remaining atoms are detected by absorption imaging after a time-of-flight
expansion.

Experimental Validation: Photoassociation
Spectroscopy

Photoassociation (PA) spectroscopy is another powerful technique for probing the long-range
interactions between cold atoms. In this process, two colliding atoms absorb a photon to form
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an excited-state molecule. By scanning the frequency of the photoassociating laser, one can
map out the vibrational energy levels of the excited molecular potential.

Data Presentation: Photoassociation Data

Quantitative data from photoassociation experiments, such as cold molecule formation rates,
are often presented graphically in the literature rather than in extensive tables. However, the
analysis of the vibrational spectra obtained from PA allows for a precise determination of the
long-range interatomic potential parameters, which are crucial inputs for the theoretical models.
For instance, studies on the 0g~ long-range state of 8’Rb2 have provided valuable data for
refining the Ce, Cs, and Cio dispersion coefficients that describe the van der Waals
interaction[5].

Experimental Protocol: Photoassociation Spectroscopy

A typical photoassociation experiment with ultracold 8’Rb atoms follows these steps[5][6]:

e Preparation of a Cold Atomic Sample: A high-density sample of 8’Rb atoms is prepared in a
MOT or an optical dipole trap.

e Photoassociation Laser: A tunable laser is directed onto the cold atomic cloud. The laser
frequency is scanned in the vicinity of an atomic transition.

» Molecule Formation: When the laser frequency is resonant with a transition from the colliding
atom pair to a vibrational level of an excited molecular state, excited molecules are formed.

» Detection: The formation of excited molecules can be detected in several ways:

o Trap Loss: The excited molecules can decay to untrapped states or undergo inelastic
collisions, leading to their loss from the trap. By monitoring the number of trapped atoms
as a function of the laser frequency, a PA spectrum is obtained.

o lon Detection: The excited molecules can be subsequently ionized by another laser. The
resulting molecular ions are then detected using a mass spectrometer. This method
provides a more direct measure of molecule formation.

o Data Analysis: The positions of the resonances in the PA spectrum correspond to the binding
energies of the excited molecular vibrational levels. This information is then used to fit the
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parameters of the long-range interatomic potential.
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Caption: Workflow for validating theoretical models of cold collisions against experimental data.

Signaling Pathway Analogy: Feshbach Resonance
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Caption: Simplified representation of the Feshbach resonance mechanism in 8’Rb cold
collisions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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